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Compound of Interest

3-(3-Chloro-4-
Compound Name:

fluorophenyl)propanal

Cat. No.: B7856471

Technical Guide: 3-(3-Chloro-4-
fluorophenyl)propanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthetic context of 3-(3-Chloro-4-fluorophenyl)propanal, a halogenated aromatic aldehyde
of interest in organic synthesis and medicinal chemistry. Due to the limited availability of public
data on this specific compound, this guide focuses on its fundamental physicochemical
characteristics and places it within the broader context of related chemical syntheses.

Core Compound Data

The essential chemical identifiers for 3-(3-Chloro-4-fluorophenyl)propanal are summarized
below. This information is critical for accurate substance identification, procurement, and
regulatory compliance.
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Parameter Value Reference
CAS Number 1057671-07-4 [1]
Molecular Formula CoHsCIFO [1]
Molecular Weight 186.61 g/mol [1]

Synthetic Considerations

While specific, detailed experimental protocols for the synthesis of 3-(3-Chloro-4-
fluorophenyl)propanal are not readily available in peer-reviewed literature, its structure
suggests a logical synthetic pathway originating from 3-chloro-4-fluorobenzaldehyde.
Aldehydes of this nature often serve as versatile intermediates in the construction of more
complex molecules.

A plausible, though not explicitly documented, synthetic route could involve a Wittig-type
reaction or a Heck coupling to introduce a two-carbon extension, followed by selective
reduction or hydrolysis to yield the propanal moiety. The diagram below illustrates a
generalized logical workflow for such a transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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